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Introduction: A Strategic Building Block in Modern
Medicinal Chemistry

3-Fluoro-2-morpholinobenzaldehyde is a substituted aromatic aldehyde that has emerged as
a valuable intermediate in the synthesis of complex organic molecules, particularly within the
realm of drug discovery and development. Its strategic importance stems from the unique
interplay of its three key functional components: a reactive aldehyde group, a stabilizing and
solubilizing morpholine moiety, and a metabolically robust fluorine atom. This guide provides a
comprehensive technical overview of its synthesis, reactivity, spectroscopic properties, and
applications, offering insights for its effective utilization in research and development.
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The incorporation of a fluorine atom into a drug candidate can significantly enhance its
metabolic stability by blocking sites of oxidative metabolism.[1] Furthermore, fluorine can
modulate the acidity or basicity of nearby functional groups and participate in favorable protein-
ligand interactions.[1] The morpholine group is considered a "privileged structure" in medicinal
chemistry, often imparting improved aqueous solubility, metabolic stability, and favorable
pharmacokinetic properties to a molecule.[1] The aldehyde functional group is a versatile
handle for a wide array of chemical transformations, allowing for the construction of more
complex molecular architectures.[1]

Molecular and Physicochemical Properties

A summary of the key physicochemical properties of 3-Fluoro-2-morpholinobenzaldehyde is
presented in the table below.

Property Value Source

CAS Number 736991-35-8 [2]

Molecular Formula C11H12FNO2 [2]

Molecular Weight 209.22 g/mol [1]
3-fluoro-2-morpholin-4-

IUPAC Name [1]
ylbenzaldehyde

SMILES O=Cclcccc(cIN1CCOCCL)F [2]

) Inferred from related
Appearance Expected to be a solid
compounds

Purity Typically >95% [2]

Synthesis of 3-Fluoro-2-morpholinobenzaldehyde: A
Plausible Synthetic Approach

While specific literature detailing the synthesis of 3-Fluoro-2-morpholinobenzaldehyde is not
readily available in the initial search, a plausible and efficient synthetic route can be proposed
based on established organic chemistry principles, particularly nucleophilic aromatic
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substitution (SNAr). A likely precursor for this synthesis is 2,3-difluorobenzaldehyde or a related
di- or tri-substituted benzene derivative.

The proposed synthesis involves the nucleophilic substitution of a fluorine atom at the 2-
position of a suitable difluorobenzaldehyde derivative with morpholine. The fluorine atom at the
2-position is activated towards nucleophilic attack by the electron-withdrawing effect of the
adjacent aldehyde group.

Experimental Protocol: Proposed Synthesis of 3-Fluoro-
2-morpholinobenzaldehyde

Disclaimer: This is a theoretical protocol and should be optimized and validated in a laboratory
setting.

Materials:

o 2,3-Difluorobenzaldehyde

e Morpholine

o Potassium Carbonate (K2COs3)
e Dimethyl Sulfoxide (DMSO)

o Ethyl acetate

e Brine solution

Anhydrous Magnesium Sulfate (MgSQOa)
Procedure:

» To a solution of 2,3-difluorobenzaldehyde (1.0 eq) in DMSO, add morpholine (1.2 eq) and
potassium carbonate (2.0 eq).

» Heat the reaction mixture to 80-100 °C and monitor the reaction progress by Thin Layer
Chromatography (TLC).
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Upon completion, cool the reaction mixture to room temperature and pour it into water.

Extract the aqueous layer with ethyl acetate (3 x).

Combine the organic layers and wash with brine solution.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure.

Purify the crude product by column chromatography on silica gel to afford 3-Fluoro-2-
morpholinobenzaldehyde.
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Proposed synthetic workflow for 3-Fluoro-2-morpholinobenzaldehyde.

2,3-Difluorobenzaldehyde

\

K2CO3, DMSO .
///' 80-100 °C 3-Fluoro-2-morpholinobenzaldehyde
Morpholine
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Potential Therapeutic Areas Oncology (Kinase Inhibitors)

Synthetic utility and potential applications. |
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Caption: Synthetic utility and potential applications.
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Spectroscopic Characterization (Predicted)

Detailed experimental spectroscopic data for 3-Fluoro-2-morpholinobenzaldehyde is not

readily available. However, based on the analysis of its structure and data from related

compounds, the following spectral characteristics can be predicted.

Technique

Predicted Spectral Features

1H NMR

- Aldehyde proton (CHO): A singlet between &
9.8-10.2 ppm.- Aromatic protons: Multiplets in
the range of & 7.0-7.8 ppm.- Morpholine protons
(O-CHgz): Atriplet around & 3.7-3.9 ppm.-
Morpholine protons (N-CHz): A triplet around &
3.0-3.3 ppm.

13C NMR

- Aldehyde carbon (CHO): A signal around &
190-195 ppm.- Aromatic carbons: Signals in the
range of 6 115-160 ppm. The carbon attached
to fluorine will show a large 1JCF coupling
constant.- Morpholine carbons (O-CHz2): A signal
around & 66-68 ppm.- Morpholine carbons (N-
CHz): A signal around & 50-53 ppm.

19F NMR

- A single resonance for the fluorine atom on the
aromatic ring, likely in the range of -110 to -130

ppm (relative to CFCIs).

IR (Infrared)

- C=0 stretch (aldehyde): A strong absorption
band around 1690-1710 cm~1.- C-F stretch: An
absorption band around 1200-1300 cm~1.- C-O-
C stretch (morpholine): An absorption band
around 1110-1130 cm~1.

Mass Spec.

- [M]+: Expected at m/z = 209.08.

Safety and Handling

A specific Safety Data Sheet (SDS) for 3-Fluoro-2-morpholinobenzaldehyde is not widely

available. However, based on the SDS of structurally related compounds such as 3-
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fluorobenzaldehyde and 3-fluoro-2-hydroxybenzaldehyde, the following precautions should be
taken. [3][4]

» Hazard Statements (Expected):

o H302: Harmful if swallowed. [3] * H315: Causes skin irritation. [4] * H319: Causes serious
eye irritation. [4] * H335: May cause respiratory irritation. [4]

e Precautionary Statements (Recommended):

o P261: Avoid breathing dust/fume/gas/mist/vapors/spray. [4] * P280: Wear protective
gloves/protective clothing/eye protection/face protection. [4] * P301+P312: IF
SWALLOWED: Call a POISON CENTER or doctor/physician if you feel unwell. [1] *
P302+P352: IF ON SKIN: Wash with plenty of water. [4] * P305+P351+P338: IF IN EYES:
Rinse cautiously with water for several minutes. Remove contact lenses, if present and
easy to do. Continue rinsing. [4] Handling:

o Handle in a well-ventilated area, preferably in a chemical fume hood. [3]* Avoid contact with
skin, eyes, and clothing. [3]* Keep away from heat, sparks, and open flames. [3] Storage:

o Store in a tightly closed container in a cool, dry, and well-ventilated place. [3]

Conclusion

3-Fluoro-2-morpholinobenzaldehyde is a strategically designed synthetic intermediate with
significant potential in medicinal chemistry and organic synthesis. Its unique combination of a
reactive aldehyde, a solubilizing and metabolically robust morpholine ring, and a stabilizing
fluorine atom makes it a valuable tool for the construction of novel bioactive molecules. While
further research is needed to fully explore its synthetic applications, this guide provides a solid
foundation for researchers looking to incorporate this versatile building block into their synthetic
strategies.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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